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Cat. No.: S547978

Get Quote

WHI-P154 Technical Fact Sheet

The table below summarizes the key chemical and handling information for WHI-P154.

Property Specification Technical Context & Implications

Molecular Weight 376.20 g/mol [1] Standard for small molecule inhibitors.

Chemical Formula C₁₆H₁₄BrN₃O₃ [2] [1] Contains bromophenyl and dimethoxyquinazoline
groups.

Solubility (DMSO) 50 - 75 mg/mL (~133 -
199 mM) [2] [1]

Highly soluble for stock preparation; hygroscopic
DMSO reduces solubility—use fresh, anhydrous

DMSO.

Aqueous
Solubility

Insoluble [2] Requires DMSO stock; dilution into aqueous buffers

may cause precipitation.

Primary Targets &
IC₅₀

EGFR (4 nM), JAK3

(1.8 μM) [2] [1]

Potent EGFR inhibitor; modest JAK3 inhibitor.

Recommended
Storage

-20°C (powder); -80°C

(in solvent) [1]

Standard for labile compounds; protects from moisture

and thermal stress.
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Handling and Stability Management

For heat-sensitive compounds like WHI-P154, proper handling focuses on minimizing unnecessary thermal

stress since specific degradation data is unavailable.

Stock Solution Preparation: Dissolve WHI-P154 in fresh, anhydrous DMSO to the desired

concentration (e.g., 10-50 mM). Vortex and sonicate briefly to ensure complete dissolution.
Aliquoting: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and prevent hydrolysis from atmospheric moisture [3].
Long-term Storage: Store aliquots at -80°C for long-term stability (up to 2 years) [1]. For short-

term frequent use, storage at -20°C for up to one month is possible.
Working Solution Use: Prepare working dilutions fresh on the day of the experiment. If a precipitate

forms after dilution, brief sonication or warming to 37°C may re-dissolve the compound.

Experimental Troubleshooting Guide

Here are solutions to common issues you might encounter when working with WHI-P154.

Problem Possible Cause Solution & Preventive Measures

| Precipitation in Assay Buffer | Low aqueous solubility; rapid dilution. | • Dilute stock solution directly

into pre-warmed, well-agitated culture medium. • Ensure final DMSO concentration is ≤0.3% to maintain

cell viability and compound solubility. | | High Background/Inconsistent Results | Compound fluorescence

interfering with assay dyes. | • Run internal controls without cells to check for compound-dye interaction [4].

• Consider using label-free detection methods if interference is significant. | | Loss of Activity | Repeated

freeze-thaw cycles; improper storage. | • Use single-use aliquots. • Confirm storage temperature is

consistently maintained. | | Low Cell Viability in DMSO Control | Cytotoxicity from high DMSO

concentration. | • Verify that the final DMSO concentration does not exceed 0.1-0.3% in cell-based

assays. |

Assessing Thermal Stability Experimentally
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To directly evaluate WHI-P154's stability under specific conditions, you can adapt these established

methodologies:

Thermal Shift Assay (TSA): This label-free technique measures a compound's effect on the thermal
denaturation of its target protein. A significant shift in the protein's melting temperature indicates

binding and can imply stabilization, which is useful for studying target engagement [4].
Forced Degradation Studies: These studies stress the compound under various conditions to

understand its stability profile [3]. You can design a simple experiment:
Prepare multiple aliquots of WHI-P154 solution.

Incubate them at different temperatures (e.g., 4°C, 25°C, 37°C, 60°C) for set periods (e.g., 1
hour, 24 hours).

Analyze the samples using HPLC to monitor the appearance of degradation products
compared to a fresh, untreated control.

The following diagram illustrates the experimental workflow for a forced degradation study.

Apply Stress Conditions

Prepare WHI-P154 Stock Solution

Aliquot into Vials

Stress Conditions Thermal
(4°C, 25°C, 37°C, 60°C) Acidic/Basic Hydrolysis Oxidative Stress

Analytical Analysis (HPLC)

Compare to Control
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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